Cas no 148720-11-0 (4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid)

• Product Name: 4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
• CAS No: 148720-11-0
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD00664192
• CID: 3142908
• PubChem ID: 2763502
• Update Time: 2025-08-05

4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
• 4-(2-SULFANYL-4,5-DIHYDRO-1H-IMIDAZOL-1-YL)BENZENECARBOXYLIC ACID
• 148720-11-0
• 4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)-benzenecarboxylic acid
• 4-(2-sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
• MFCD00664192
• 4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl) benzene carboxylic acid
• 4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoicacid
• 1J-934
• 4-(2-sulfanylideneimidazolidin-1-yl)benzoic Acid
• DTXSID90376988
• AKOS005069841

• MDL： MFCD00664192
• Inchi： 1S/C10H10N2O2S/c13-9(14)7-1-3-8(4-2-7)12-6-5-11-10(12)15/h1-4H,5-6H2,(H,11,15)(H,13,14)
• InChI Key： KGCOQHIOPCCJDZ-UHFFFAOYSA-N
• SMILES： S=C1NCCN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 222.04629874Da
• Monoisotopic Mass: 222.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Melting Point: 260-270°C

4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD555815)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines